

Proper Disposal of Anticancer Agent 105: A Comprehensive Guide

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Anticancer agent 105

Cat. No.: B15141471

[Get Quote](#)

Disclaimer: "**Anticancer Agent 105**" is a designation for a thienopyrimidine scaffold-based compound used in research.^[1] The following procedures are based on established guidelines for the disposal of cytotoxic and antineoplastic agents.^{[2][3][4]} Researchers must always consult the specific Safety Data Sheet (SDS) and institutional safety protocols for "**Anticancer Agent 105**" before handling or disposal.^[5]

The safe management and disposal of investigational anticancer agents like **Anticancer Agent 105** are critical for protecting laboratory personnel, the public, and the environment from exposure to hazardous substances. These compounds are highly toxic to cells and may be carcinogenic, mutagenic, or teratogenic. Therefore, all materials that come into contact with **Anticancer Agent 105** must be treated as hazardous waste.

I. Essential Safety Precautions & Personal Protective Equipment (PPE)

All personnel handling **Anticancer Agent 105** and associated waste must be trained on the specific hazards and emergency procedures. The minimum required PPE for handling cytotoxic waste includes:

- **Gloves:** Two pairs of chemotherapy-tested, powder-free nitrile gloves. The outer glove should be changed immediately if contaminated, and both pairs should be changed regularly.

- Gown: A disposable, solid-front gown made of a low-permeability fabric with long sleeves and tight-fitting cuffs.
- Eye and Face Protection: Safety goggles or a face shield must be worn to protect against splashes.
- Respiratory Protection: A NIOSH-approved respirator may be required depending on the procedure and the physical form of the agent. Consult the specific SDS and institutional guidelines.

II. Waste Segregation at the Point of Generation

Proper waste segregation is the most critical step in the disposal process. All waste contaminated with **Anticancer Agent 105** must be segregated immediately at the point of use into the appropriate, clearly labeled containers. Do not mix cytotoxic waste with other waste streams like regular trash or biohazardous waste.

III. Data Presentation: Waste Stream Classification and Disposal

The disposal pathway for waste contaminated with **Anticancer Agent 105** is determined by the level of contamination. The two primary categories are Trace and Bulk hazardous waste.

Waste Category	Description	Container Type & Color	Disposal Pathway
Trace Waste	Items with minimal residual contamination (less than 3% of the original volume). This includes empty vials, flasks, IV bags, plasticware, and contaminated PPE.	Yellow Chemotherapy Waste Container. Clearly labeled "Trace Chemotherapy Waste."	High-temperature incineration at a regulated facility.
Trace Sharps Waste	Needles, syringes, scalpels, and other sharps contaminated with trace amounts of the agent. Needles should not be recapped.	Yellow, puncture-resistant, leak-proof sharps container with a secure lid. Labeled "Chemo Sharps."	High-temperature incineration at a regulated facility.
Bulk Waste	Unused or expired agent, concentrated stock solutions, and materials grossly contaminated with the agent (e.g., from a spill). Any container with more than 3% of the original agent volume.	Black RCRA-regulated hazardous waste container. Must be leak-proof with a secure lid and clearly labeled "Hazardous Waste," with the agent's name.	Transport by a certified hazardous waste transporter to a permitted hazardous waste incinerator.

IV. Experimental Protocol: Step-by-Step Disposal Procedures

This protocol outlines the standard operating procedure for the collection and disposal of waste generated during laboratory research with **Anticancer Agent 105**.

1. Preparation:

- Designate a specific area for waste accumulation.
- Ensure all necessary, correctly colored, and labeled waste containers are available in the work area before starting any experiment.
- Perform all manipulations of **Anticancer Agent 105** over a plastic-backed absorbent pad to contain any potential spills.

2. Waste Collection:

- Trace Waste (Non-Sharps): Immediately after use, place all contaminated items such as gloves, gowns, bench pads, and empty vials directly into the yellow chemotherapy waste container.
- Trace Sharps Waste: Immediately place all used needles and syringes (with no visible residual drug) directly into the yellow "Chemo Sharps" container. Do not overfill containers.
- Bulk Waste: Carefully dispose of all unused/expired agent, stock solutions, and grossly contaminated materials into the black RCRA hazardous waste container. Syringes containing more than a trace amount (e.g., 0.1 ml) of the drug must also be placed in the black container.

3. Container Management:

- Keep all waste container lids closed when not in use.
- Once a container is three-quarters full, securely seal it.
- Label the container with the date and ensure all hazard information is clearly visible.
- Wipe the exterior of the sealed container with an appropriate decontamination solution.

4. Decontamination of Work Surfaces:


- After completing work and securing all waste containers, decontaminate all surfaces.
- Use a detergent solution to clean the area, followed by a thorough rinse with water.
- Dispose of all cleaning materials as trace chemotherapy waste in the yellow container.

5. Final Disposal:

- Transport the sealed and labeled waste containers to your institution's designated hazardous waste accumulation area.
- Follow institutional procedures for scheduling a pickup by the Environmental Health and Safety (EHS) department.
- All waste will be ultimately transported off-site for high-temperature incineration by a licensed hazardous waste management company.

V. Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste contaminated with **Anticancer Agent 105**.



[Click to download full resolution via product page](#)

Caption: Workflow for the segregation and disposal of cytotoxic laboratory waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Anticancer agent 105 - Immunomart [immunomart.com]
- 2. sharpsmart.co.uk [sharpsmart.co.uk]
- 3. danielshealth.ca [danielshealth.ca]
- 4. worksafe.qld.gov.au [worksafe.qld.gov.au]
- 5. benchchem.com [benchchem.com]
- To cite this document: BenchChem. [Proper Disposal of Anticancer Agent 105: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15141471#anticancer-agent-105-proper-disposal-procedures>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com